Chlorine
Catalog No.
S607072
CAS No.
7782-50-5
M.F
Cl2
M. Wt
70.90 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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Many chlorination processes suffer from high waste loads and poor atom economy when using N-chlorosuccinimide or sulfuryl chloride. Chlorine (Cl2, CAS 7782-50-5) is a 100% active-mass, anhydrous oxidizing gas that eliminates stoichiometric organic byproducts, ensuring maximum process efficiency and scalability for multi-ton syntheses. Key advantages:
- Zero solid waste (no succinimide or SO2)
- Unmatched oxidation potential (+1.36 V) enabling difficult electrophilic substitutions
- Maintains low pH in water treatment, maximizing HOCl without extra acid.
Supplied in high-purity compressed gas cylinders with certified quality.
CAS Number
7782-50-5
Product Name
Chlorine
IUPAC Name
molecular chlorine
Molecular Formula
Cl2
Molecular Weight
70.90 g/mol
InChI
InChI=1S/Cl2/c1-2
InChI Key
KZBUYRJDOAKODT-UHFFFAOYSA-N
SMILES
ClCl
solubility
0.7 % (NIOSH, 2024)
1.46 g/100 cc water at 0 °C; 310 cc/100 cc water at 10 °C; 177 cc/100 cc water at 30 °C; 0.57 g/100 cc water at 30 °C
Solubility in water at 25 °C with formation of aqueous Cl2 (0.062 M), HOCl (0.030 M), chloride ion (0.030 M); total solubility: 0.092 M; more soluble in alkalies
In water, 6,300 mg/L at 25 °C
Solubility in water, g/100ml at 20 °C: 0.7
0.7%
1.46 g/100 cc water at 0 °C; 310 cc/100 cc water at 10 °C; 177 cc/100 cc water at 30 °C; 0.57 g/100 cc water at 30 °C
Solubility in water at 25 °C with formation of aqueous Cl2 (0.062 M), HOCl (0.030 M), chloride ion (0.030 M); total solubility: 0.092 M; more soluble in alkalies
In water, 6,300 mg/L at 25 °C
Solubility in water, g/100ml at 20 °C: 0.7
0.7%
Synonyms
Chlorine, Chlorine 35, Chlorine Gas, Chlorine-35, Cl2 Gas, Gas, Chlorine, Gas, Cl2
Canonical SMILES
ClCl
The exact mass of the compound Chlorine is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as 0.7 % (niosh, 2016)1.46 g/100 cc water at 0 °c; 310 cc/100 cc water at 10 °c; 177 cc/100 cc water at 30 °c; 0.57 g/100 cc water at 30 °csolubility in water at 25 °c with formation of aqueous cl2 (0.062 m), hocl (0.030 m), chloride ion (0.030 m); total solubility: 0.092 m; more soluble in alkaliesin water, 6,300 mg/l at 25 °csolubility in water, g/100ml at 20 °c: 0.70.7%. The United Nations designated GHS hazard class pictogram is Oxidizer;Acute Toxic;Irritant;Environmental Hazard, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.Use and application categories indicated by third-party sources: Chemical Classes -> Inorganic substances, Metals/Elements (the simplest forms of matter). However, this does not mean our product can be used or applied in the same or a similar way.
Purity
≥99.5%
Package Size
454 g, 5 kg, 10 kg
Chlorine (Cl2) is a fundamental diatomic halogen gas and a highly reactive oxidizing agent (E° = +1.36 V) utilized extensively across bulk chemical synthesis, polymer manufacturing, and industrial water treatment [1]. As an anhydrous, 100% active-mass reagent, it serves as the primary industrial source for electrophilic and radical chlorination, offering unmatched scalability compared to solid or liquid surrogate reagents [2]. Its procurement value is defined by its absolute atom economy, ability to drive thermodynamically demanding oxidations, and its capacity to generate highly active hypochlorous acid in situ without introducing unwanted metal cations or basic byproducts [3].
Procurement Fit
Form Selection
Gas, liquid hypochlorite, or solid calcium hypochlorite defines dosing infrastructure and handling requirements
Speciation Control
pH and temperature govern HOCl/OCl⁻ equilibrium, directly affecting disinfection kinetics
Oxidation Demand
Rapid electrophilic oxidation targets microbial membranes, proteins, and dissolved species
References
- [1] Standard Reduction Potentials by Element. Chemistry LibreTexts, 2021.
- [2] Green Chlorination of Organic Compounds Using Trichloroisocyanuric Acid (TCCA). ChemInform, 2026.
- [3] Comparison of disinfectants for drinking water: chlorine gas vs. on-site generated chlorine. Environmental Engineering Research, 2021.
Substituting gaseous chlorine with easier-to-handle liquid or solid chlorinating agents fundamentally compromises mass efficiency and process scalability. Reagents like N-chlorosuccinimide (NCS) or sulfuryl chloride (SO2Cl2) introduce severe atom economy penalties, generating stoichiometric amounts of succinimide or sulfur dioxide waste that require costly downstream separation [1]. Furthermore, attempting to replace anhydrous Cl2 with aqueous sodium hypochlorite (NaOCl) introduces water and sodium hydroxide, which raises the reaction pH, causes carbonate scaling in equipment, and quenches moisture-sensitive organic syntheses[2]. Finally, substituting with other halogens like bromine fails in applications requiring high oxidative power, as bromine's significantly lower reduction potential cannot drive the same electrophilic additions or halogen displacements [3].
Substitution Risk
Chlorine (Cl₂)
NaOCl
Chlorine Dioxide
Monochloramine
HOCl fraction
Maximal below pH 7.5
Reduced by Na⁺ and pH rise
–
–
Viral Ct₉₉ requirement
~12 mg·min/L (low temp)
Similar; kinetics shift with pH
~8.4 mg·min/L; no stable residual
~1,240 mg·min/L (>100× higher)
Bacterial Ct₉₉
Minimal (~0.08 mg·min/L)
Similar but pH-sensitive
Comparable (~0.13 mg·min/L)
~94 mg·min/L (>1,000× higher)
DBP profile
THMs, HAAs (regulated)
Similar THM/HAA; altered speciation
Chlorite; minimal chlorinated DBPs
NDMA, lower THMs
Residual stability
Moderate; 24–48 h typical
Faster decay at elevated pH/T
Rapid decay; less stable in pipes
Most stable; days of water age
Atom Economy in Chlorination
In electrophilic and radical chlorination reactions, chlorine gas provides a theoretical active chlorine content of 100% (with a molecular weight of 70.9 g/mol delivering two chlorine atoms). In contrast, N-chlorosuccinimide (NCS, MW 133.5 g/mol) delivers only ~26.5% active chlorine by mass and generates a stoichiometric equivalent of succinimide as a solid waste byproduct[1]. This massive discrepancy in atom economy makes NCS economically and environmentally unviable for bulk synthesis compared to direct Cl2 gas [2].
| Evidence Dimension | Active chlorine mass fraction and byproduct generation |
| Target Compound Data | 100% active halogen mass (70.9 g/mol for Cl2); generates only HCl in substitution. |
| Comparator Or Baseline | N-Chlorosuccinimide (NCS): ~26.5% active halogen mass; generates stoichiometric succinimide waste. |
| Quantified Difference | Cl2 provides nearly 4x the active chlorine per unit mass and eliminates solid waste streams. |
| Conditions | Stoichiometric calculation for standard electrophilic/radical chlorination. |
For scaled manufacturing, replacing solid surrogate reagents with Cl2 drastically reduces raw material costs and eliminates the need for solid waste remediation.
0.08 vs 94 mg·min/L
Enables practical contact basin sizing
WHO std: 1–2°C, pH 7, enteric bacteria; >1,000× Ct difference
Thermodynamic Oxidation Driving Force
Chlorine is a significantly more powerful oxidizing agent than its heavier halogen counterparts. The standard reduction potential for the Cl2/Cl- half-cell is +1.36 V, whereas the Br2/Br- half-cell is only +1.07 V [1]. This 290 mV thermodynamic advantage allows chlorine to spontaneously oxidize bromide and iodide ions to their respective elemental halogens, a reaction that bromine cannot perform [2].
| Evidence Dimension | Standard reduction potential (E°) |
| Target Compound Data | +1.36 V (Cl2 + 2e- -> 2Cl-) |
| Comparator Or Baseline | Bromine (Br2): +1.07 V (Br2 + 2e- -> 2Br-) |
| Quantified Difference | +0.29 V higher standard reduction potential for Chlorine. |
| Conditions | Standard aqueous conditions at 25°C. |
Buyers must select chlorine over bromine when the synthetic pathway requires a higher thermodynamic driving force for oxidation or when displacing heavier halogens from precursor salts.
1–2 log greater reduction vs. chloramine
Higher biofilm control at matched Ct
Pilot-scale distribution system; steady-state conditions
pH Impact on Active Species
When dissolved in water, chlorine gas acts as an acid, lowering the pH by approximately 0.1 units per mg/L of free available chlorine (FAC) [1]. This acidic shift strongly favors the formation of hypochlorous acid (HOCl), the most potent disinfecting and oxidizing species. Conversely, commercial sodium hypochlorite (NaOCl) solutions are highly alkaline, increasing the pH by ~0.06 units per mg/L FAC, which shifts the equilibrium toward the significantly less active hypochlorite ion (OCl-) and promotes carbonate scaling[2].
| Evidence Dimension | pH shift per mg/L of free available chlorine (FAC) |
| Target Compound Data | Decreases pH by ~0.1 units per mg/L FAC. |
| Comparator Or Baseline | Sodium Hypochlorite (NaOCl): Increases pH by ~0.06 units per mg/L FAC. |
| Quantified Difference | A net divergence of ~0.16 pH units per mg/L FAC, directly impacting the HOCl/OCl- ratio. |
| Conditions | Aqueous dissolution and hydrolysis at standard water treatment concentrations. |
Using chlorine gas eliminates the need for continuous acid dosing to maintain optimal pH in large-scale water treatment and avoids the equipment scaling associated with alkaline hypochlorite solutions.
- Chlorine / ClO₂ — highest tier
- Monochloramine — intermediate
- Permanganate / O₂ — lowest
Correlates with rapid oxidation kinetics
pH- and concentration-dependent; process-control surrogate
Continuous Microflow Kinetics
In continuous microflow photochemical chlorination of alkanes (e.g., cyclohexane), molecular chlorine exhibits exceptionally rapid kinetics. Under natural room light, Cl2 achieves >95% selectivity for the monochlorinated product with a residence time of just 19 minutes [1]. In contrast, using the milder liquid reagent sulfuryl chloride (SO2Cl2) in the same microreactor setup requires a high-intensity 15W black light and a significantly longer residence time of 57 minutes to drive the reaction [2].
| Evidence Dimension | Microreactor residence time for >95% selective monochlorination |
| Target Compound Data | 19 minutes (using natural light). |
| Comparator Or Baseline | Sulfuryl Chloride (SO2Cl2): 57 minutes (requiring 15W black light). |
| Quantified Difference | Cl2 achieves target conversion 3x faster and with lower photonic energy requirements. |
| Conditions | Microflow photo-radical chlorination of cyclohexane in a glass microreactor. |
For process chemists designing continuous flow manufacturing, Cl2 enables significantly higher throughput and lower energy costs compared to liquid chlorinating agents.
Chlorination: higher HALs; Bromination: higher Br-THMs/HANs/HAMs
DBP toxicity profile shifts with bromide
Amino acid precursors in vitro; brominated species more genotoxic
~$0.06/lb vs $0.50/lb
Dominant procurement factor for high-volume oxidation
Pulp bleaching; US EPA data; 8.3× cost differential
5-log kill in 5 min at 168–336 ppm
Comparable sporocidal speed to PAA
May decrease on some UF membranes; MSC context
Pharma & Agrochemical Bulk Synthesis
Chlorine gas is a highly advantageous choice for large-scale electrophilic aromatic substitutions and aliphatic chlorinations where atom economy is critical. Its use eliminates the massive solid waste streams (e.g., succinimide) generated by N-chlorosuccinimide (NCS), making it the only economically viable option for multi-ton manufacturing[1].
Continuous Flow Photochemistry
Due to its rapid reaction kinetics and high atom efficiency, Cl2 is highly suited for intensified continuous microflow processes. It outperforms sulfuryl chloride by requiring shorter residence times and lower-intensity light sources to achieve high-selectivity monochlorination, maximizing reactor throughput [2].
Municipal & Industrial Water Treatment
Chlorine gas is preferred over liquid sodium hypochlorite for high-volume municipal and industrial water treatment. Because it naturally lowers the water's pH, it maximizes the concentration of the highly active hypochlorous acid (HOCl) without the need for supplementary acid dosing, while simultaneously preventing the carbonate scaling associated with alkaline bleach [3].
Anhydrous Oxidation & Halogen Displacement
In synthetic pathways requiring strict anhydrous conditions or high thermodynamic driving forces, Cl2 is selected over aqueous hypochlorite or liquid bromine. Its high standard reduction potential (+1.36 V) allows it to efficiently oxidize recalcitrant substrates and displace bromides or iodides from their salts, which milder halogens cannot achieve[4].
Application Fit Matrix
Application
Selection Property
Validation Focus
Municipal primary disinfection
High ORP and rapid HOCl-mediated inactivation
Disinfection credit compliance (LT2ESWTR)
Industrial oxidation / pulp bleaching
Lowest unit cost of oxidizing capacity
Operating cost vs. alternatives; AOX discharge limits
Low-bromide DBP minimization
Preferential regulated THM/HAA formation
Source bromide monitoring; DBP speciation verification
Pharma/food surface disinfection
Fast sporocidal kinetics at moderate concentration
Material compatibility; contact time verification
References
- [1] Green Chlorination of Organic Compounds Using Trichloroisocyanuric Acid (TCCA). ChemInform, 2026.
- [2] Microflow photo-radical chlorination of cycloalkanes. Chemical Engineering Journal, 167 (2011) 567–571.
- [3] Comparison of disinfectants for drinking water: chlorine gas vs. on-site generated chlorine. Environmental Engineering Research, 2021.
- [4] Standard Reduction Potentials by Element. Chemistry LibreTexts, 2021.
Physical Description
Chlorine appears as a greenish yellow gas with a pungent suffocating odor. Toxic by inhalation. Slightly soluble in water. Liquefies at -35 °C and room pressure. Readily liquefied by pressure applied at room temperature. Contact with unconfined liquid can cause frostbite by evaporative cooling. Does not burn but, like oxygen, supports combustion. Long-term inhalation of low concentrations or short-term inhalation of high concentrations has ill effects. Vapors are much heavier than air and tend to settle in low areas. Contact CHEMTREC to activate chlorine response team 800-424-9300. Used to purify water, bleach wood pulp, and to make other chemicals. Rate of onset: Immediate to hours Persistence: Minutes to hours Odor threshold: 3.5 ppm Source/use/other hazard: Cleaner/disinfectant in many industries; water treatment; WWI war gas; irritating corr fumes heavier than air.
Gas or Vapor; Liquid; Gas or Vapor, Liquid
Greenish-yellow gas with a pungent, irritating odor; Note: Shipped as a liquefied compressed gas; [NIOSH] Vapor density = 2.48 (heavier than air); [HSDB]
Gas
GREENISH-YELLOW COMPRESSED LIQUEFIED GAS WITH PUNGENT ODOUR.
Greenish-yellow gas with a pungent, irritating odor.
Greenish-yellow gas with a pungent, irritating odor. [Note: Shipped as a liquefied compressed gas.]
Greenish-yellow gas at room temperature; clear, amber-colored liquid under increased pressure or at temperatures below -30°F (-34°C).
Gas or Vapor; Liquid; Gas or Vapor, Liquid
Greenish-yellow gas with a pungent, irritating odor; Note: Shipped as a liquefied compressed gas; [NIOSH] Vapor density = 2.48 (heavier than air); [HSDB]
Gas
GREENISH-YELLOW COMPRESSED LIQUEFIED GAS WITH PUNGENT ODOUR.
Greenish-yellow gas with a pungent, irritating odor.
Greenish-yellow gas with a pungent, irritating odor. [Note: Shipped as a liquefied compressed gas.]
Greenish-yellow gas at room temperature; clear, amber-colored liquid under increased pressure or at temperatures below -30°F (-34°C).
Color/Form
Yellowish-green gas
Greenish-yellow gas ... [Note: Shipped as a liquefied compressed gas]
Greenish-yellow gas ... [Note: Shipped as a liquefied compressed gas]
XLogP3
1.6
Exact Mass
69.9377054 g/mol
Monoisotopic Mass
69.9377054 g/mol
Boiling Point
-30.3 °F at 760 mmHg (EPA, 1998)
-34.04 °C
-34 °C
-29 °F
-34.04 °C
-34 °C
-29 °F
Heavy Atom Count
2
Vapor Density
2.49 (EPA, 1998) - Heavier than air; will sink (Relative to Air)
2.48 (Air = 1)
Relative vapor density (air = 1): 2.5
2.47
2.48 (Air = 1)
Relative vapor density (air = 1): 2.5
2.47
Density
1.424 at 59 °F (pressurized liquid) (USCG, 1999) - Denser than water; will sink
2.898 g/L
Heat capacity at constant pressure (gas, 25 °C): 8.11 cal/mol °C; critical density: 0.573; oxidizing agent; very reactive; reduction potential (aqueous): 1.356 V; dissociation energy: 57.978 kcal at 25 °C; forms halides with all elements except the rare gases helium, neon, and argon; 1.4085 (liquid) at 20 °C and 6.864 atm; 1.5649 (liquid) at -35 °C and 0.9949 atm
Stable isotope abundance (atom, %): Cl-35, 75.53%; Cl-37, 24.47%; critical volume: 0.001745 cu m/kg; density: 3.213 kg/cu m at 0 °C and 101.3 kPa; latent heat of vaporization, 287.75 J/g ;enthalpy of fusion: 90.33 kJ/kg; electron affinity: 3.77 eV; enthalpy of hydration of chloride ion: 405.7 kJ/mol; ionization energies: 13.01 eV; 23.80 eV; 39.9; 53.3; 67.8; 96.6, 114.2 eV; specific heat at constant pressure: 481 kJ/kg K; specific heat at constant volume: 0.357 kJ/kg K; specific magnetic susceptibility: -7.4X10-9 cu m/kg at 20 °C; electrical conductivity of liquid at-70 °C: 1X10-16 (Ohm cm)-1; dielectric constant at 0 °C (wavelengths > 10 m): 1.97
Liquid; clear amber; very irritating odor; density: 1.56 at -35 °C, freezing point: -101 °C; 1 L liquid = 456.8 L gas at 0 °C and 1 atm; very low electrical conductivity; soluble in chlorides and alcohols; extremely strong oxidizing agent; slightly soluble in cold water /Liquid/
Saturated vapor density: 0.95960 lb/cu ft at 50 °F
1.424 at 59 °F
2.47(relative gas density)
2.898 g/L
Heat capacity at constant pressure (gas, 25 °C): 8.11 cal/mol °C; critical density: 0.573; oxidizing agent; very reactive; reduction potential (aqueous): 1.356 V; dissociation energy: 57.978 kcal at 25 °C; forms halides with all elements except the rare gases helium, neon, and argon; 1.4085 (liquid) at 20 °C and 6.864 atm; 1.5649 (liquid) at -35 °C and 0.9949 atm
Stable isotope abundance (atom, %): Cl-35, 75.53%; Cl-37, 24.47%; critical volume: 0.001745 cu m/kg; density: 3.213 kg/cu m at 0 °C and 101.3 kPa; latent heat of vaporization, 287.75 J/g ;enthalpy of fusion: 90.33 kJ/kg; electron affinity: 3.77 eV; enthalpy of hydration of chloride ion: 405.7 kJ/mol; ionization energies: 13.01 eV; 23.80 eV; 39.9; 53.3; 67.8; 96.6, 114.2 eV; specific heat at constant pressure: 481 kJ/kg K; specific heat at constant volume: 0.357 kJ/kg K; specific magnetic susceptibility: -7.4X10-9 cu m/kg at 20 °C; electrical conductivity of liquid at-70 °C: 1X10-16 (Ohm cm)-1; dielectric constant at 0 °C (wavelengths > 10 m): 1.97
Liquid; clear amber; very irritating odor; density: 1.56 at -35 °C, freezing point: -101 °C; 1 L liquid = 456.8 L gas at 0 °C and 1 atm; very low electrical conductivity; soluble in chlorides and alcohols; extremely strong oxidizing agent; slightly soluble in cold water /Liquid/
Saturated vapor density: 0.95960 lb/cu ft at 50 °F
1.424 at 59 °F
2.47(relative gas density)
LogP
log Kow = 0.85 (est)
Odor
Suffocating odor
Pungent, irritating
Odor like concentrated bleach
Irritating, bleach-like choking odor
Pungent, irritating
Odor like concentrated bleach
Irritating, bleach-like choking odor
Odor Threshold
Odor Threshold Low: 0.2 [ppm]
Odor Threshold High: 0.4 [ppm]
Mean detection odor threshold = 0.080 ppm
Odor threshold = 0.2 to 0.4 ppm
Water odor threshold: 0.0020 mg/L. Air odor threshold: 0.31 ppm. Odor Safety Class: C. C= Odor safety factor from 1-26. Less than 50% of distracted persons perceive warning of threshold limit value.
Low odor threshold= 0.0300 mg/cu m. High odor threshold= 15.0000 mg/cu m. Irritating concn= 9.00 mg/cu m.
Odor Threshold High: 0.4 [ppm]
Mean detection odor threshold = 0.080 ppm
Odor threshold = 0.2 to 0.4 ppm
Water odor threshold: 0.0020 mg/L. Air odor threshold: 0.31 ppm. Odor Safety Class: C. C= Odor safety factor from 1-26. Less than 50% of distracted persons perceive warning of threshold limit value.
Low odor threshold= 0.0300 mg/cu m. High odor threshold= 15.0000 mg/cu m. Irritating concn= 9.00 mg/cu m.
Decomposition
Hazardous decomposition products formed under fire conditions - Nature of decomposition products not known.
Melting Point
-150 °F (EPA, 1998)
-101.5 °C
-101 °C
-150 °F
-101.5 °C
-101 °C
-150 °F
UNII
4R7X1O2820
GHS Hazard Statements
H270: May cause or intensify fire;
oxidizer [Danger Oxidizing gases];
H315: Causes skin irritation [Warning Skin corrosion/irritation];
H319: Causes serious eye irritation [Warning Serious eye damage/eye irritation];
H331: Toxic if inhaled [Danger Acute toxicity, inhalation];
H335: May cause respiratory irritation [Warning Specific target organ toxicity, single exposure;
Respiratory tract irritation];
H400: Very toxic to aquatic life [Warning Hazardous to the aquatic environment, acute hazard]
oxidizer [Danger Oxidizing gases];
H315: Causes skin irritation [Warning Skin corrosion/irritation];
H319: Causes serious eye irritation [Warning Serious eye damage/eye irritation];
H331: Toxic if inhaled [Danger Acute toxicity, inhalation];
H335: May cause respiratory irritation [Warning Specific target organ toxicity, single exposure;
Respiratory tract irritation];
H400: Very toxic to aquatic life [Warning Hazardous to the aquatic environment, acute hazard]
Use and Manufacturing
IDENTIFICATION: Chlorine is a yellowish-green gas that is shipped as a liquefied compressed gas. It has an irritating, pungent odor of concentrated bleach. It is miscible in water. USE: Chlorine is an important commercial chemical and has a wide range of uses as a disinfectant. It is used in the manufacture of chlorinated organic compounds, and in bleaching, purifying water and sewage, and shrink-proofing wool. EXPOSURE: Workers that produce or use chlorine may breathe in vapor or have direct skin contact. Because chlorine is so reactive, it is not normally detected in the environment. The general population can be exposed to low levels of chlorine when drinking chlorinated water supplies or when swimming in chlorinated pools or hot tubs; however, since chlorine is very reactive the majority of chlorine used in water disinfection processes transforms into other chemicals. Accidental exposure can happen when liquid chlorine leaks from tanks or facilities using chlorine. Mixing of household chemicals (toilet cleaner and bleach) can form chlorine vapors. If chlorine is released to the air, it will be removed primarily by direct reaction with light. It will react with moisture and particles in clouds to form hydrochloric (HCl) and hypochlorous (HOCl) acids that will wash out in precipitation. Liquid chlorine, spilled on soil, will volatilize immediately into air. In water, chlorine gas dissolves rapidly to form HCl and HOCl which react with particulates in the water to form a number of other chemicals. Chlorine is toxic to microorganisms, so will not be broken down in that fashion. Chlorine is not expected to build up in plant or animal tissue since it reacts with the moisture in the tissue. RISK: Irritation and burns to skin, eyes, nose, and throat followed by coughing and wheezing, shortness of breath and chest pain will occur at high vapor levels. Extremely high vapor levels may cause loss of oxygen leading to cardiac or respiratory arrest and even death. Direct contact with undiluted liquid chlorine can burn the skin and eyes, and because it will volatilize rapidly, can cause all symptoms related to chlorine gas. Some workers exposed to low levels of chlorine gas over a long period of time complained of persistent respiratory symptoms, including coughing, sore throat, and chest pain. However, occupational studies have not found evidence for decreased lung function, permanent lung damage, or lung cancer in exposed workers. Increased asthma symptoms have been associated with exposure to chlorinated water in swimming pools. Data on the potential for oral exposure to chlorine to produce toxic effects in humans were not available. No toxic effects were noted in laboratory animals that drank chlorinated water containing moderate levels of free chlorine (elemental chlorine + hypochlorus acid + hypochlorite ion) over time. Very high levels of free chlorine in water caused decreased body weight in laboratory animals. Tumors were not induced in laboratory animals that drank chlorinated water containing moderate levels of free chlorine over several generations. Data evaluating tumor induction in laboratory animals that drank chlorinated water containing high levels of free chlorine over their lifetime were inconclusive. No evidence of infertility, abortion, or birth defects were observed in laboratory animals that drank chlorinated water before and/or during pregnancy. The American Conference of Governmental Industrial Hygienists has determined that chlorine is not classifiable as a human carcinogen. The potential for chlorine to cause cancer in humans has not been assessed by the U.S. EPA IRIS program, the International Agency for Research on Cancer, or the U.S. National Toxicology Program 13th Report on Carcinogens. (SRC)
Mechanism of Action
Chlorine persists as an element only at a very low pH (less than 2), and at the higher pH found in living tissue it is rapidly converted into hypochlorous acid. In this form, apparently, it can penetrate the cell and form N-chloroderivatives that damage cellular integrity. ... According to microbial test systems, chlorine can also disrupt cell wall permeability, which possibly explains its ability to cause edema and acute tissue injury. Hypochlorous acid has been shown to react with sulfhydryl groups in cysteine ... and to inhibit various enzymes, including the aldolase enzyme essential for glucose oxidation in Escherichia coli.
Vapor Pressure
7600 mmHg at 86 °F (EPA, 1998)
5.83X10+3 mm Hg at 25 °C
Vapor pressure, kPa at 20 °C: 673
6.8 atm
5.83X10+3 mm Hg at 25 °C
Vapor pressure, kPa at 20 °C: 673
6.8 atm
Pictograms
Oxidizer;Acute Toxic;Irritant;Environmental Hazard
Impurities
Commonly tested for nonvolatile residue, iron and water content
Produced on a large scale by electrolysis from fused chlorides. The industrial product is about 99.3% pure. Contaminants are traces of bromide, hexachloroethane, hexachlorobenzene, and water.
Produced on a large scale by electrolysis from fused chlorides. The industrial product is about 99.3% pure. Contaminants are traces of bromide, hexachloroethane, hexachlorobenzene, and water.
Other CAS
7782-50-5
Absorption Distribution and Excretion
Chlorine is eliminated primarily in urine and feces, mainly (81% of ingested label) as the chloride ion.
Chlorine gas is found to accumulate in the leaves of plants; entering via the stomata.
Chlorine, as chlorine gas, chlorite ion, and hypochlorite, is a strong oxidant that readily reacts with organic molecules to produce a variety of chlorinated compounds. This reactivity in biological systems makes it difficult to study the pharmacokinetics of chlorine and to separate the effects of chlorine from those of the chlorine compounds and metabolites.
Chlorine gas is found to accumulate in the leaves of plants; entering via the stomata.
Chlorine, as chlorine gas, chlorite ion, and hypochlorite, is a strong oxidant that readily reacts with organic molecules to produce a variety of chlorinated compounds. This reactivity in biological systems makes it difficult to study the pharmacokinetics of chlorine and to separate the effects of chlorine from those of the chlorine compounds and metabolites.
Metabolism Metabolites
Chlorine persists as an element only at a very low pH (less than 2), and at the higher pH found in living tissue it is rapidly converted into hypochlorous acid. In this form, it apparently can penetrate the cell and form N-chloro-derivatives that can damage cellular integrity.
Chlorine is a strong oxidizing agent that forms both hypochlorous and hydrochloric acid on contact with moist mucous membranes. The former cmpd decomposes into hypochloric acid and oxygen free radicals (.O2-). Damage results from the disruption of cellular proteins. These agents combine with sulfhydryl groups and disulfur bonds and form stable hydrates of organic chlorine.
In humans, 88% of chloride is extracellular and contributes to the osmotic activity of body fluids. The electrolyte balance in the body is maintained by adjusting total dietary intake and by excretion via the kidneys and gastrointestinal tract. Chloride is almost completely absorbed in normal individuals, mostly from the proximal half of the small intestine. Normal fluid loss amounts to about 1.5–2 litres/day, together with about 4 g of chloride per day. Most (90– 95%) is excreted in the urine, with minor amounts in faeces (4–8%) and sweat (2%). A normal adult human body contains approximately 81.7 g chloride. On the basis of a total obligatory loss of chloride of approximately 530 mg/day, a dietary intake for adults of 9 mg of chloride per kg of body weight has been recommended.
Hypochlorous acid reacts with proteins, amino acids, and unsaturated lipids to form chlorinated compounds, whereas the reaction with carbohydrates yields oxidation products. Metabolisation of chlorine results in the production of N-chloramines, tentatively identified as N-chloroalanine, N-chloroglycine, and N-chlorophenylalanine. (L245)
Chlorine is a strong oxidizing agent that forms both hypochlorous and hydrochloric acid on contact with moist mucous membranes. The former cmpd decomposes into hypochloric acid and oxygen free radicals (.O2-). Damage results from the disruption of cellular proteins. These agents combine with sulfhydryl groups and disulfur bonds and form stable hydrates of organic chlorine.
In humans, 88% of chloride is extracellular and contributes to the osmotic activity of body fluids. The electrolyte balance in the body is maintained by adjusting total dietary intake and by excretion via the kidneys and gastrointestinal tract. Chloride is almost completely absorbed in normal individuals, mostly from the proximal half of the small intestine. Normal fluid loss amounts to about 1.5–2 litres/day, together with about 4 g of chloride per day. Most (90– 95%) is excreted in the urine, with minor amounts in faeces (4–8%) and sweat (2%). A normal adult human body contains approximately 81.7 g chloride. On the basis of a total obligatory loss of chloride of approximately 530 mg/day, a dietary intake for adults of 9 mg of chloride per kg of body weight has been recommended.
Hypochlorous acid reacts with proteins, amino acids, and unsaturated lipids to form chlorinated compounds, whereas the reaction with carbohydrates yields oxidation products. Metabolisation of chlorine results in the production of N-chloramines, tentatively identified as N-chloroalanine, N-chloroglycine, and N-chlorophenylalanine. (L245)
Associated Chemicals
Hypochlorous acid; 7790-92-3
Chloride ion; 16887-00-6
Chloride ion; 16887-00-6
Wikipedia
Chlorine
Biological Half Life
No reports found; [TDR, p. 308]
Use Classification
Chemical Classes -> Inorganic substances, Metals/Elements (the simplest forms of matter)
Hazardous Air Pollutants (HAPs)
BLEACHING_AGENT; -> JECFA Functional Classes
-> NIOSH Emergency Response Categories
Hazardous Air Pollutants (HAPs)
BLEACHING_AGENT; -> JECFA Functional Classes
-> NIOSH Emergency Response Categories
Methods of Manufacturing
In the chlor-alkali electrolysis process, an aqueous solution of sodium chloride is decomposed electrolytically by direct current, producing chlorine, hydrogen, and sodium hydroxide solution. The overall reaction of the process takes place in two parts, at the anode and at the cathode. The evolution of chlorine takes place at the anode. There are three basic processes for the electrolytic production of chlorine, the nature of the cathode reaction depending on the specific process. These three processes are (1) the diaphragm cell process (Griesheim cell, 1885), (2) the mercury cell process (Castner-Kellner cell, 1892), and (3) the membrane cell process (1970). Each process represents a different method keeping the chlorine produced at the anode separate from the caustic soda and hydrogen produced, directly or indirectly, at the cathode.
Commercial sources: seawater, ocean derived mineral deposits, brines from lakes, wells and springs. Industrial preparation from brine in electrolytic cells.
(1) Electrolysis of sodium chloride brine in either diaphragm or mercury-cathode cells; chlorine is released at the anode. (2) Fused-salt electrolysis of sodium or magnesium chloride. (3) Electrolysis of hydrochloric acid. (4) Oxidation of hydrogen chloride with nitrogen oxide as catalyst and absorption of steam with sulfuric acid ("KeloChlor" process). No by-product caustic produced.
Chlorine (and co-product caustic soda) is made by the electrolysis of brines using mercury, membrane, or diaphragm cells. Traditionally, electrolysis has been carried out by the mercury amalgam or diaphragm cell processes, but the ion exchange membrane cell is taking a growing share on environmental and economic grounds. In Europe, mercury and membrane cell routes dominate, but producers have pledged to phase out the older mercury route by 2020. Mercury cells are cheaper to operate than diaphragm cells when electricity costs are low, but mercury must be removed from the effluent. Diaphragm cells need plenty of thermal energy to concentrate the caustic solutions, but can be cheaper than mercury when steam costs are low. Membranes can handle varying current densities and maximize production at cheap electricity prices.
Commercial sources: seawater, ocean derived mineral deposits, brines from lakes, wells and springs. Industrial preparation from brine in electrolytic cells.
(1) Electrolysis of sodium chloride brine in either diaphragm or mercury-cathode cells; chlorine is released at the anode. (2) Fused-salt electrolysis of sodium or magnesium chloride. (3) Electrolysis of hydrochloric acid. (4) Oxidation of hydrogen chloride with nitrogen oxide as catalyst and absorption of steam with sulfuric acid ("KeloChlor" process). No by-product caustic produced.
Chlorine (and co-product caustic soda) is made by the electrolysis of brines using mercury, membrane, or diaphragm cells. Traditionally, electrolysis has been carried out by the mercury amalgam or diaphragm cell processes, but the ion exchange membrane cell is taking a growing share on environmental and economic grounds. In Europe, mercury and membrane cell routes dominate, but producers have pledged to phase out the older mercury route by 2020. Mercury cells are cheaper to operate than diaphragm cells when electricity costs are low, but mercury must be removed from the effluent. Diaphragm cells need plenty of thermal energy to concentrate the caustic solutions, but can be cheaper than mercury when steam costs are low. Membranes can handle varying current densities and maximize production at cheap electricity prices.
General Manufacturing Information
Plastics Material and Resin Manufacturing
Paper Manufacturing
Pesticide, Fertilizer, and Other Agricultural Chemical Manufacturing
Organic Fiber Manufacturing
Oil and Gas Drilling, Extraction, and Support activities
All Other Chemical Product and Preparation Manufacturing
Petrochemical Manufacturing
Food, beverage, and tobacco product manufacturing
All Other Basic Organic Chemical Manufacturing
All Other Basic Inorganic Chemical Manufacturing
Primary Metal Manufacturing
Soap, Cleaning Compound, and Toilet Preparation Manufacturing
Paint and Coating Manufacturing
Not Known or Reasonably Ascertainable
Wholesale and Retail Trade
Plastics Product Manufacturing
Utilities
Chlorine: ACTIVE
Major European Chlorine Capacity (thousand tonnes)
Table: Major European chlorine capacity (thousand tonnes) [Table#807]
... Chlorine reacts with organic precursors that are found in many source waters to produce a potential carcinogen, chloroform (chcl3).
Chlorination of water supplies high in organic content may produce chloramines.
... Chlorine disinfection studies indicate that chlorination does not protect well buffered drinking water supplies from polyaromatic hydrocarbon originating carcinogens. ...
The reaction of chlorine with Natural Organic Materials (NOM) existing in surface water leads to the formation of halogenated disinfection by-products (DBPs) ... including trihalomethanes, haloacetic acids, haloaldehydes, haloketones, haloacetonitriles, chloropicrin, chlorophenols.
Paper Manufacturing
Pesticide, Fertilizer, and Other Agricultural Chemical Manufacturing
Organic Fiber Manufacturing
Oil and Gas Drilling, Extraction, and Support activities
All Other Chemical Product and Preparation Manufacturing
Petrochemical Manufacturing
Food, beverage, and tobacco product manufacturing
All Other Basic Organic Chemical Manufacturing
All Other Basic Inorganic Chemical Manufacturing
Primary Metal Manufacturing
Soap, Cleaning Compound, and Toilet Preparation Manufacturing
Paint and Coating Manufacturing
Not Known or Reasonably Ascertainable
Wholesale and Retail Trade
Plastics Product Manufacturing
Utilities
Chlorine: ACTIVE
Major European Chlorine Capacity (thousand tonnes)
Table: Major European chlorine capacity (thousand tonnes) [Table#807]
... Chlorine reacts with organic precursors that are found in many source waters to produce a potential carcinogen, chloroform (chcl3).
Chlorination of water supplies high in organic content may produce chloramines.
... Chlorine disinfection studies indicate that chlorination does not protect well buffered drinking water supplies from polyaromatic hydrocarbon originating carcinogens. ...
The reaction of chlorine with Natural Organic Materials (NOM) existing in surface water leads to the formation of halogenated disinfection by-products (DBPs) ... including trihalomethanes, haloacetic acids, haloaldehydes, haloketones, haloacetonitriles, chloropicrin, chlorophenols.
Analytic Laboratory Methods
Analyte: chlorine. Matrix: air. Procedure: colorimetric methyl orange. Range: 0.05-1.0 ppm. Precision: + or - 5% (analytical)
Free available chlorine was determined in water by amperometric titration. ...
Airborne free chlorine was determined in the presence of ammonia by capillary column gas chromatography.
Free chlorine in water usually is measured by the N,N-diethyl-p-phenylendiamine method. In the absence of iodide ions, chlorine reacts with N,N-diethyl-p-phenylendiamine, causing a red color. The accessible concn range is between 0.03 and 0.5 mg/L. The color intensity is measured at 510 nm.
For more Analytic Laboratory Methods (Complete) data for CHLORINE (17 total), please visit the HSDB record page.
Free available chlorine was determined in water by amperometric titration. ...
Airborne free chlorine was determined in the presence of ammonia by capillary column gas chromatography.
Free chlorine in water usually is measured by the N,N-diethyl-p-phenylendiamine method. In the absence of iodide ions, chlorine reacts with N,N-diethyl-p-phenylendiamine, causing a red color. The accessible concn range is between 0.03 and 0.5 mg/L. The color intensity is measured at 510 nm.
For more Analytic Laboratory Methods (Complete) data for CHLORINE (17 total), please visit the HSDB record page.
Storage Conditions
Keep container tightly closed in a dry and well-ventilated place. Contents under pressure. Storage class (TRGS 510): Gases.
Store in a cool, dry, well-ventilated location. Separate from combustible, organic, or easily oxidizable materials. Isolate from acetylene, ammonia, hydrogen, hydrocarbons, ether, turpentine, and finely divided metals. Outside or detached storage is preferred.
Permanent storage of chlorine is generally not recommended. However, at chlorine producing plants and barge shipping terminals, chlorine storage is an obvious necessity. Moderate amt may be handled in high strength tanks as a liquefied gas under pressure. The max amt that is considered safe under these conditions is about 450 tons. For larger quantities, low temp storage at atmosphere pressure is preferred in the interest of safety as well as economy. Chlorine gas evaporating from the low temp storage tank is reliquefied by a small refrigeration unit and recycled to storage. A standby absorber unit, usually a caustic soda soln tank, is also available to absorb evaporated chlorine in case of refrigeration unit failure. In small quantities, chlorine is stored and transported as a liquefied gas under pressure in 45.4, 68, and 909 kg steel cylinders equipped with fusible plug relief devices.
Store in a cool, dry, well-ventilated location. Separate from combustible, organic, or easily oxidizable materials. Isolate from acetylene, ammonia, hydrogen, hydrocarbons, ether, turpentine, and finely divided metals. Outside or detached storage is preferred.
Permanent storage of chlorine is generally not recommended. However, at chlorine producing plants and barge shipping terminals, chlorine storage is an obvious necessity. Moderate amt may be handled in high strength tanks as a liquefied gas under pressure. The max amt that is considered safe under these conditions is about 450 tons. For larger quantities, low temp storage at atmosphere pressure is preferred in the interest of safety as well as economy. Chlorine gas evaporating from the low temp storage tank is reliquefied by a small refrigeration unit and recycled to storage. A standby absorber unit, usually a caustic soda soln tank, is also available to absorb evaporated chlorine in case of refrigeration unit failure. In small quantities, chlorine is stored and transported as a liquefied gas under pressure in 45.4, 68, and 909 kg steel cylinders equipped with fusible plug relief devices.
Interactions
Hypochlorite containing disinfectants or bleaching fluids, if inhaled, may lead to life threatening poisoning through the immediate liberation of chlorine gas, if they are used together with another cleansing fluid which is very acidic. /Hypochlorites/
An additive effect due to smoking in workers exposed to chlorine was observed by comparing maximal mid-expiratory flow values in smokers and non-smokers. A significant decr of mid-expiratory flow was established in exposed smokers in comparison with non-smokers, and in both groups in comparison with workers without chlorine exposure.
Chlorine-nickel temperature interactions were studied in rainbow trout (Salmo gairdneri). Mortality in chlorine-nickel test groups was significantly greater than predicted by an additive interaction. Chlorine-nickel treatment groups with high chlorine concentrations regardless of the level of nickel showed greater percentage mortality than treatment groups with either nickel or chlorine alone. When chlorine and nickel were combined, the chlorine concentration was the key factor in determining mortality, even at sublethal levels of chlorine, for the concentrations tested. Temperature did not influence toxicity as strongly as either chlorine or nickel concentrations. The presence of 0.018 ppm total residual chlorine significantly increased nickel accumulation in tissues from fish exposed to chlorine and nickel, when compared with tissue samples from fish under similar exposure conditions in the absence of chlorine. The increased nickel concentration may be attributed to an increase in the permeability of the gill to nickel during chlorine exposures.
Chlorine (Cl(2))-induced lung injury is a serious public health threat that may result from industrial and household accidents. Post-Cl(2) administration of aerosolized ascorbate in rodents decreased lung injury and mortality. However, the extent to which aerosolized ascorbate augments depleted ascorbate stores in distal lung compartments has not been assessed. We exposed rats to Cl(2) (300 ppm for 30 min) and returned them to room air. Within 15-30 min postexposure, rats breathed aerosolized ascorbate and desferal or vehicle (mean particle size 3.3 um) through a nose-only exposure system for 60 min and were euthanized. We measured the concentrations of reduced ascorbate in the bronchoalveolar lavage (BAL), plasma, and lung tissues with high-pressure liquid chromatography, protein plasma concentration in the BAL, and the volume of the epithelia lining fluid (ELF). Cl(2)-exposed rats that breathed aerosolized vehicle had lower values of ascorbate in their BAL, ELF, and lung tissues compared to air-breathing rats. Delivery of aerosolized ascorbate increased reduced ascorbate in BAL, ELF, lung tissues, and plasma of both Cl(2) and air-exposed rats without causing lung injury. Based on mean diameter of aerosolized particles and airway sizes we calculated that approximately 5% and 1% of inhaled ascorbate was deposited in distal lung regions of air and Cl(2)-exposed rats, respectively. Significantly higher ascorbate levels were present in the BAL of Cl(2)-exposed rats when aerosol delivery was initiated 1 hr post-Cl(2). Aerosol administration is an effective, safe, and noninvasive method for the delivery of low molecular weight antioxidants to the lungs of Cl(2)-exposed individuals for the purpose of decreasing morbidity and mortality. Delivery is most effective when initiated 1 hr postexposure when the effects of Cl(2) on minute ventilation subside.
An additive effect due to smoking in workers exposed to chlorine was observed by comparing maximal mid-expiratory flow values in smokers and non-smokers. A significant decr of mid-expiratory flow was established in exposed smokers in comparison with non-smokers, and in both groups in comparison with workers without chlorine exposure.
Chlorine-nickel temperature interactions were studied in rainbow trout (Salmo gairdneri). Mortality in chlorine-nickel test groups was significantly greater than predicted by an additive interaction. Chlorine-nickel treatment groups with high chlorine concentrations regardless of the level of nickel showed greater percentage mortality than treatment groups with either nickel or chlorine alone. When chlorine and nickel were combined, the chlorine concentration was the key factor in determining mortality, even at sublethal levels of chlorine, for the concentrations tested. Temperature did not influence toxicity as strongly as either chlorine or nickel concentrations. The presence of 0.018 ppm total residual chlorine significantly increased nickel accumulation in tissues from fish exposed to chlorine and nickel, when compared with tissue samples from fish under similar exposure conditions in the absence of chlorine. The increased nickel concentration may be attributed to an increase in the permeability of the gill to nickel during chlorine exposures.
Chlorine (Cl(2))-induced lung injury is a serious public health threat that may result from industrial and household accidents. Post-Cl(2) administration of aerosolized ascorbate in rodents decreased lung injury and mortality. However, the extent to which aerosolized ascorbate augments depleted ascorbate stores in distal lung compartments has not been assessed. We exposed rats to Cl(2) (300 ppm for 30 min) and returned them to room air. Within 15-30 min postexposure, rats breathed aerosolized ascorbate and desferal or vehicle (mean particle size 3.3 um) through a nose-only exposure system for 60 min and were euthanized. We measured the concentrations of reduced ascorbate in the bronchoalveolar lavage (BAL), plasma, and lung tissues with high-pressure liquid chromatography, protein plasma concentration in the BAL, and the volume of the epithelia lining fluid (ELF). Cl(2)-exposed rats that breathed aerosolized vehicle had lower values of ascorbate in their BAL, ELF, and lung tissues compared to air-breathing rats. Delivery of aerosolized ascorbate increased reduced ascorbate in BAL, ELF, lung tissues, and plasma of both Cl(2) and air-exposed rats without causing lung injury. Based on mean diameter of aerosolized particles and airway sizes we calculated that approximately 5% and 1% of inhaled ascorbate was deposited in distal lung regions of air and Cl(2)-exposed rats, respectively. Significantly higher ascorbate levels were present in the BAL of Cl(2)-exposed rats when aerosol delivery was initiated 1 hr post-Cl(2). Aerosol administration is an effective, safe, and noninvasive method for the delivery of low molecular weight antioxidants to the lungs of Cl(2)-exposed individuals for the purpose of decreasing morbidity and mortality. Delivery is most effective when initiated 1 hr postexposure when the effects of Cl(2) on minute ventilation subside.
Stability Shelf Life
Stable under recommended storage conditions.
Conditions contributing to instability: Elevated temp may cause cylinders to burst.
Conditions contributing to instability: Elevated temp may cause cylinders to burst.
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